Ethyl 1-piperidineacetate
Cat. No. B1583001
Key on ui cas rn:
23853-10-3
M. Wt: 171.24 g/mol
InChI Key: LXZHLNWWDDNIOJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06743794B2
Procedure details
To a solution of bromoethylacetate, 3.3 g (30.0 mmol) in 100 mL of tetrahydrofuran was added 4.2 mL (30.0 mmol) of Et3N and 9 mL (90.0 mmol) of piperidine. The reaction mixture stirred overnight at rt. and was concentrated to dryness. The residue was partitioned between chloroform and saturated aqueous NaHCO3. The mixture was washed with saturated NaHCO3, washed with brine, dried over Na2SO4, filtered and concentrated to dryness to give 4.6 g (89%) of the desired product as a tan oil.
Identifiers
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REACTION_CXSMILES
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Br[CH2:2][CH2:3][O:4][C:5](=[O:7])[CH3:6].CCN(CC)CC.[NH:15]1[CH2:20][CH2:19][CH2:18][CH2:17][CH2:16]1>O1CCCC1>[CH2:3]([O:4][C:5](=[O:7])[CH2:6][N:15]1[CH2:20][CH2:19][CH2:18][CH2:17][CH2:16]1)[CH3:2]
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Inputs
Step One
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
|
|
Smiles
|
BrCCOC(C)=O
|
|
Name
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|
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Quantity
|
4.2 mL
|
|
Type
|
reactant
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Smiles
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CCN(CC)CC
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Name
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|
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Quantity
|
9 mL
|
|
Type
|
reactant
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|
Smiles
|
N1CCCCC1
|
|
Name
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|
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Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
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O1CCCC1
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
The reaction mixture stirred overnight at rt
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
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Conditions are dynamic
|
1
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|
Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
and was concentrated to dryness
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue was partitioned between chloroform and saturated aqueous NaHCO3
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WASH
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Type
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WASH
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|
Details
|
The mixture was washed with saturated NaHCO3
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WASH
|
Type
|
WASH
|
|
Details
|
washed with brine
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over Na2SO4
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FILTRATION
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Type
|
FILTRATION
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|
Details
|
filtered
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated to dryness
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
|
Type
|
product
|
|
Smiles
|
C(C)OC(CN1CCCCC1)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.6 g | |
| YIELD: PERCENTYIELD | 89% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
